2-[(4-fluorobenzyl)amino]-1-(2-methyl-2H-tetrazol-5-yl)ethanol

• IUPAC Name: 2-[(4-fluorophenyl)methylamino]-1-(2-methyltetrazol-5-yl)ethanol
• InChI: InChI=1S/C11H14FN5O/c1-17-15-11(14-16-17)10(18)7-13-6-8-2-4-9(12)5-3-8/h2-5,10,13,18H,6-7H2,1H3
• InChI Key: NOAOFBHUAGFLBT-UHFFFAOYSA-N
• Canonical SMILES: CN1N=C(N=N1)C(CNCC2=CC=C(C=C2)F)O
• Molecular Formula: C11H14FN5O
• Molecular Weight: 251.26 g/mol

Description

2-[(4-fluorobenzyl)amino]-1-(2-methyl-2H-tetrazol-5-yl)ethanol is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as FBAE and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of FBAE is not fully understood. However, studies have shown that FBAE can inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. FBAE has also been shown to have an effect on the levels of certain neurotransmitters in the brain, which may contribute to its potential use in the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
FBAE has been shown to have various biochemical and physiological effects. Studies have shown that FBAE can induce apoptosis (programmed cell death) in cancer cells. FBAE has also been shown to have an effect on the levels of certain neurotransmitters in the brain, which may contribute to its potential use in the treatment of neurodegenerative diseases. Additionally, FBAE has been shown to have antibacterial and antifungal properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of FBAE is its potential use in the treatment of cancer and neurodegenerative diseases. FBAE has also been shown to have antibacterial and antifungal properties, which may have applications in the field of medicine. However, one of the limitations of FBAE is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of FBAE.

Future Directions

There are several future directions for the research on FBAE. One direction is to further investigate its potential use in the treatment of cancer and neurodegenerative diseases. Another direction is to study the mechanism of action of FBAE in more detail. Additionally, further studies are needed to determine the safe dosage and potential side effects of FBAE. Finally, there is a need for the development of more efficient and cost-effective synthesis methods for FBAE.
Conclusion:
In conclusion, FBAE is a chemical compound that has potential applications in various fields of scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of FBAE in the field of medicine and other scientific fields.

Scientific Research Applications

FBAE has shown potential applications in various fields of scientific research. One of the most promising applications is in the field of cancer research. Studies have shown that FBAE can inhibit the growth of cancer cells in vitro and in vivo. FBAE has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, FBAE has been investigated for its antibacterial and antifungal properties.